Cas no 1332528-68-3 (1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride)

• Product Name: 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride
• CAS No: 1332528-68-3
• MF: C₁₂H₁₇Cl₂N₃O₃
• MW: 322.187680959702
• MDL: MFCD18071272
• CID: 4694965
• Update Time: 2025-07-21

1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanonedihydrochloride
• 1-(3-nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride
• 1-[3-nitro-4-(piperazin-1-yl)phenyl]ethanone dihydrochloride
• 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride

• MDL： MFCD18071272
• Inchi： 1S/C12H15N3O3.2ClH/c1-9(16)10-2-3-11(12(8-10)15(17)18)14-6-4-13-5-7-14;;/h2-3,8,13H,4-7H2,1H3;2*1H
• InChI Key： XBIFBHKXXRSMIF-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1C=C(C(C)=O)C=CC=1N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride

Comprehensive Overview of 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone Dihydrochloride (CAS No. 1332528-68-3)

1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride (CAS No. 1332528-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its nitro and piperazine functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a phenyl ring with a piperazine moiety, making it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 1332528-68-3 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its dihydrochloride salt form enhances solubility and stability, which are critical factors in laboratory and industrial applications. Recent studies have highlighted its role in the development of kinase inhibitors, a class of compounds that are pivotal in targeting cellular signaling pathways. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current biomedical research trends.

In the context of AI-driven drug discovery, 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride has been flagged as a promising candidate for virtual screening and molecular docking studies. The rise of machine learning in chemistry has accelerated the identification of such compounds, reducing the time and cost associated with traditional drug development. This resonates with the increasing number of searches for "AI in pharmaceuticals" and "computational chemistry tools," reflecting the public's curiosity about cutting-edge scientific advancements.

Another area of interest is the compound's potential role in neuropharmacology. The piperazine moiety is a common feature in many central nervous system (CNS) drugs, sparking investigations into its applicability for neurological disorders. With mental health and neurodegenerative diseases being hot topics in healthcare, researchers are keen to explore how derivatives of this compound could contribute to novel treatments for conditions like Alzheimer's or Parkinson's disease.

From a synthetic chemistry perspective, the nitro group in 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride offers opportunities for further chemical modifications, such as reduction to amines or conversion to other functional groups. This flexibility is highly valued in medicinal chemistry, where lead optimization is a key step in drug design. The compound's relevance is further underscored by its inclusion in discussions about "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly methods to produce such intermediates.

In summary, 1-(3-Nitro-4-piperazin-1-ylphenyl)ethanone dihydrochloride (CAS No. 1332528-68-3) represents a multifaceted compound with broad implications in modern science. Its structural features and potential applications align with trending topics like AI in drug discovery, neuropharmacology, and sustainable chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to unravel its possibilities, this compound is poised to play a significant role in advancing both theoretical and applied chemistry.